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Compound of Interest

Compound Name: Volasertib

Cat. No.: B10761796 Get Quote

The proper disposal of Volasertib, an investigational polo-like kinase 1 (PLK1) inhibitor, is a

critical component of laboratory safety and environmental responsibility.[1][2][3] As a potent

substance with specific handling requirements, adherence to established protocols is

paramount for researchers, scientists, and drug development professionals. This guide

provides essential, step-by-step information for the safe and compliant disposal of Volasertib,

ensuring the protection of personnel and the environment.

Hazard Profile of Volasertib
Before initiating any disposal procedures, it is crucial to be fully aware of the hazards

associated with Volasertib. The following table summarizes the key hazard information derived

from safety data sheets (SDS).
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Hazard Classification GHS Hazard Statement
Precautionary Statement
(Disposal)

Acute Toxicity - Oral (Category

2)
H300: Fatal if swallowed[4]

P501: Dispose of

contents/container in

accordance with local

regulation.[5]

Skin Irritation (Category 2) H315: Causes skin irritation[4]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[6]

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation[4]

Toxic to Reproduction

(Category 2)

H361: Suspected of damaging

fertility or the unborn child[4]

Specific Target Organ Toxicity -

Repeated Exposure (Category

2)

H373: May cause damage to

organs through prolonged or

repeated exposure[4]

General Disposal Procedures for Investigational
Drugs like Volasertib
The following procedures are based on general best practices for the disposal of hazardous

and investigational drugs.[7][8][9] It is imperative to consult your institution's Environmental

Health and Safety (EHS) department and the specific guidance provided by the drug sponsor

or manufacturer for protocols tailored to your location and study.

Step 1: Personnel Training and Personal Protective Equipment (PPE)

All personnel handling Volasertib waste must be trained in chemical waste management.[7]

Appropriate PPE, including gloves, lab coats, and eye protection, must be worn at all times to

prevent exposure.

Step 2: Waste Segregation and Containerization
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Do not mix Volasertib waste with non-hazardous trash.

All materials contaminated with Volasertib, including empty or partially used vials, syringes,

contaminated labware (e.g., pipettes, tubes), and contaminated PPE, must be disposed of as

hazardous waste.[9]

Select a compatible, leak-proof hazardous waste container. For sharps such as needles and

syringes, a designated sharps container must be used.[10]

Original containers (vials, ampules) do not need to be emptied and can be placed directly

into the hazardous waste container.[7][9]

Step 3: Labeling of Hazardous Waste Containers

Affix a "HAZARDOUS WASTE" label to each container.[7]

The label must be completed with the following information:

Principal Investigator (PI) name

Laboratory location (building and room number)

Contact phone number

Full chemical name ("Volasertib") and concentration, if applicable. Avoid abbreviations.[7]

Step 4: Storage of Hazardous Waste

Store sealed and labeled hazardous waste containers in a designated Satellite Accumulation

Area (SAA).[7]

The SAA should be a secure, designated space, such as a locked cabinet or within

secondary containment.[7]

Ensure the SAA is registered with your institution's EHS department.[7]

Step 5: Waste Pickup and Disposal
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Once the waste container is full, or if waste has been accumulating for a specified time limit

set by your institution, arrange for pickup by your institution's EHS or a licensed hazardous

waste vendor.[7][8]

Complete a chemical waste disposal request form as required by your institution.[7]

Never dispose of Volasertib or its containers in the regular trash or down the drain.[11][12]

Step 6: Documentation and Record Keeping

Maintain meticulous records of all disposed Volasertib, including quantities and dates of

disposal.[13]

A certificate of destruction from the licensed waste vendor should be obtained and kept on

file.[8][9]

Experimental Workflow for Volasertib Disposal
The following diagram illustrates the general workflow for the proper disposal of Volasertib
waste in a research setting.
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Start: Volasertib Waste Generation

Wear Appropriate PPE

Segregate Waste (Vials, PPE, etc.)

Place in Labeled Hazardous Waste Container

Store in Designated Satellite Accumulation Area (SAA)

Request Waste Pickup from EHS/Vendor

Complete Waste Disposal Form

Waste Collected by Authorized Personnel

Transport to Permitted Incineration Facility

Receive and File Certificate of Destruction

End: Disposal Complete

Click to download full resolution via product page

Caption: General workflow for the disposal of Volasertib.

Disclaimer: The information provided here is for guidance purposes only and is based on

general principles of hazardous waste disposal for investigational drugs. Always consult your
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institution's specific policies and procedures, the Safety Data Sheet (SDS) for Volasertib, and

any guidelines provided by the drug's manufacturer or sponsor before handling or disposing of

this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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